Cas no 1226100-61-3 (1-(3-Methylbenzyl)-1H-indole-3-carbonitrile)

1-(3-Methylbenzyl)-1H-indole-3-carbonitrile is a synthetic indole derivative characterized by its carbonitrile functional group at the 3-position and a 3-methylbenzyl substitution on the nitrogen atom. This compound serves as a valuable intermediate in organic synthesis and pharmaceutical research, particularly in the development of heterocyclic compounds with potential biological activity. Its structural features, including the electron-withdrawing nitrile group and aromatic indole core, make it suitable for further functionalization or as a scaffold in medicinal chemistry. The methylbenzyl moiety enhances lipophilicity, which can influence pharmacokinetic properties. This product is typically used in controlled research environments, requiring proper handling due to its reactive nature.
1-(3-Methylbenzyl)-1H-indole-3-carbonitrile structure
1226100-61-3 structure
Product Name:1-(3-Methylbenzyl)-1H-indole-3-carbonitrile
CAS No:1226100-61-3
MF:C17H14N2
MW:246.306463718414
CID:5695935
PubChem ID:82086174
Update Time:2025-06-12

1-(3-Methylbenzyl)-1H-indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Methylbenzyl)-1H-indole-3-carbonitrile
    • 1-[(3-methylphenyl)methyl]-1H-indole-3-carbonitrile
    • 1226100-61-3
    • AKOS022314557
    • 1-(3-Methyl-benzyl)-1H-indole-3-carbonitrile
    • 1H-Indole-3-carbonitrile, 1-[(3-methylphenyl)methyl]-
    • Inchi: 1S/C17H14N2/c1-13-5-4-6-14(9-13)11-19-12-15(10-18)16-7-2-3-8-17(16)19/h2-9,12H,11H2,1H3
    • InChI Key: CFGZAXCAFMSFTL-UHFFFAOYSA-N
    • SMILES: N1(C=C(C#N)C2C=CC=CC1=2)CC1C=CC=C(C)C=1

Computed Properties

  • Exact Mass: 246.116
  • Monoisotopic Mass: 246.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7A^2
  • XLogP3: 3.7

1-(3-Methylbenzyl)-1H-indole-3-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM235798-1g
1-(3-Methylbenzyl)-1H-indole-3-carbonitrile
1226100-61-3 95%+
1g
$421 2021-08-04
Chemenu
CM235798-5g
1-(3-Methylbenzyl)-1H-indole-3-carbonitrile
1226100-61-3 95%+
5g
$1169 2021-08-04
Chemenu
CM235798-10g
1-(3-Methylbenzyl)-1H-indole-3-carbonitrile
1226100-61-3 95%+
10g
$1636 2021-08-04
Chemenu
CM235798-1g
1-(3-Methylbenzyl)-1H-indole-3-carbonitrile
1226100-61-3 95%+
1g
$446 2023-02-03

Additional information on 1-(3-Methylbenzyl)-1H-indole-3-carbonitrile

Recent Advances in the Study of 1-(3-Methylbenzyl)-1H-indole-3-carbonitrile (CAS: 1226100-61-3)

1-(3-Methylbenzyl)-1H-indole-3-carbonitrile (CAS: 1226100-61-3) is a synthetic indole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its structural properties, biological activities, and potential as a lead compound in drug discovery. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in current scientific investigations.

The compound belongs to the indole family, which is known for its diverse pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial effects. The presence of the 3-methylbenzyl group and the carbonitrile moiety in 1-(3-Methylbenzyl)-1H-indole-3-carbonitrile suggests unique interactions with biological targets, making it a promising candidate for further exploration. Recent research has particularly emphasized its role in modulating specific signaling pathways and its potential as an inhibitor of key enzymes involved in disease progression.

One of the most notable studies published in the past year investigated the compound's inhibitory effects on protein kinases, which are critical regulators of cellular processes. The study employed in vitro assays and molecular docking simulations to demonstrate that 1-(3-Methylbenzyl)-1H-indole-3-carbonitrile exhibits high affinity for certain kinase domains, suggesting its potential as a kinase inhibitor. These findings are particularly relevant for the development of targeted therapies for cancers and inflammatory diseases.

Another recent study explored the compound's antimicrobial properties, revealing its efficacy against a range of Gram-positive and Gram-negative bacteria. The research highlighted the compound's ability to disrupt bacterial cell membranes and inhibit essential enzymes, providing a basis for the development of novel antibiotics. These results are especially significant in the context of increasing antibiotic resistance, underscoring the need for new antimicrobial agents.

In addition to its biological activities, the synthesis and optimization of 1-(3-Methylbenzyl)-1H-indole-3-carbonitrile have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of derivatives with improved pharmacokinetic properties and reduced toxicity. These developments are crucial for translating the compound's potential into clinically viable therapeutics.

Despite these promising findings, challenges remain in the development of 1-(3-Methylbenzyl)-1H-indole-3-carbonitrile as a drug candidate. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 1-(3-Methylbenzyl)-1H-indole-3-carbonitrile (CAS: 1226100-61-3) represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its diverse biological activities and potential therapeutic applications make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological properties and elucidating its mechanisms of action to fully realize its therapeutic potential.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent